5-bromo-N-[(2-chloropyridin-3-yl)carbamothioyl]-2-methoxybenzamide

• Molecular Formula: C14H11BrClN3O2S
• Molecular Weight: 400.7 g/mol
• IUPAC Name: 5-bromo-N-[(2-chloropyridin-3-yl)carbamothioyl]-2-methoxybenzamide
• InChI: InChI=1S/C14H11BrClN3O2S/c1-21-11-5-4-8(15)7-9(11)13(20)19-14(22)18-10-3-2-6-17-12(10)16/h2-7H,1H3,(H2,18,19,20,22)
• InChI Key: YUTZLJOAOHVJCM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC(=S)NC2=C(N=CC=C2)Cl

Description

5-bromo-N-[(2-chloropyridin-3-yl)carbamothioyl]-2-methoxybenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is also known by its chemical name, BCTC, and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of BCTC involves its interaction with the TRPA1 ion channel. BCTC binds to the channel and blocks its activity, which reduces the sensation of pain. BCTC has also been shown to have an inhibitory effect on the TRPV1 ion channel, which is involved in the sensation of heat and pain.
Biochemical and Physiological Effects
BCTC has been shown to have a number of biochemical and physiological effects. Studies have shown that BCTC can reduce the sensation of pain in animal models. BCTC has also been shown to have anti-inflammatory effects, which may make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of BCTC for lab experiments is its specificity for the TRPA1 ion channel. This makes it a useful tool for studying the function of this channel. However, one limitation of BCTC is its potential toxicity. Studies have shown that BCTC can have toxic effects on some cell types, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on BCTC. One area of research is the development of new pain medications based on BCTC. Another area of research is the study of the TRPA1 ion channel and its role in pain sensation. Finally, there is potential for the development of new anti-inflammatory drugs based on the anti-inflammatory effects of BCTC.
Conclusion
In conclusion, 5-bromo-N-[(2-chloropyridin-3-yl)carbamothioyl]-2-methoxybenzamide, or BCTC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. BCTC has been studied extensively for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments. Further research on BCTC may lead to the development of new pain medications and anti-inflammatory drugs.

Synthesis Methods

The synthesis method for BCTC involves a series of chemical reactions that result in the formation of the final compound. The starting material for the synthesis is 2-methoxybenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-chloro-3-aminopyridine to form the amide intermediate. Finally, bromine is added to the amide intermediate to form the final product, BCTC.

Scientific Research Applications

BCTC has been studied extensively for its potential applications in the field of medicine. One of the main areas of research has been its use as a pain reliever. Studies have shown that BCTC has an inhibitory effect on the TRPA1 ion channel, which is involved in the sensation of pain. This makes BCTC a potential candidate for the development of new pain medications.